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Compound of Interest

Compound Name: Disperse Violet 1

Cat. No.: B7737400

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Violet 1, also known by its Colour Index designation C.l. 61100, is a synthetic
anthraquinone dye. Its chemical name is 1,4-diaminoanthraquinone.[1][2][3] This document
provides a comprehensive technical overview of Disperse Violet 1, including its
physicochemical properties, toxicological profile, and detailed experimental methodologies for
its synthesis and safety assessment. The information is intended for researchers, scientists,
and professionals in drug development who may encounter this compound in various
applications, from textile and cosmetic formulations to its potential as a reference compound in
toxicological studies.

Physicochemical Properties

Disperse Violet 1 is a dark violet to black crystalline powder.[1][4] It is characterized by its low
solubility in water and solubility in various organic solvents.[3] A summary of its key
physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Disperse Violet 1 (C.I. 61100)
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Property Value Reference
) 1,4-diaminoanthracene-9,10-

Chemical Name ) [4]
dione
Disperse Violet 1, C.I. 61100,

Synonyms o ] [1][4]
1,4-Diaminoanthraquinone

CAS Number 128-95-0 [4]

Molecular Formula C14H10N202 [2][4]

Molecular Weight 238.24 g/mol [2][4]

) Dark violet crystals or black

Physical Appearance [1][4]
powder

Melting Point 265-269 °C [5]
Soluble in acetone, ethanol,

B benzene, and linseed oil.

Solubility ) ) [2][3]
Forms a suspension with
water.

logP (o/w) 3.000
225 nm and 255 nm (in

UV Absorption Maxima water/methanol/alcohol [1]

solvent)

Synthesis of Disperse Violet 1 (1,4-
Diaminoanthraquinone)

Several methods for the synthesis of 1,4-diaminoanthraquinone have been reported. A

common laboratory-scale synthesis involves the reaction of 1,4-dihydroxyanthraquinone with

ammonia.

Experimental Protocol: Synthesis from 1,4-
Dihydroxyanthraquinone
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This protocol is based on the amination of 1,4-dihydroxyanthraquinone.
Materials:

» 1,4-dihydroxyanthraquinone (quinizarin)

e Aqueous ammonia solution

e Sodium hydrosulfite (sodium dithionite)

e 1,2-Dichlorobenzene or Nitrobenzene (as oxidizing agent)
e Chlorine in sulfuric acid (alternative oxidizing agent)

o Ethanol for recrystallization

o Standard laboratory glassware and heating apparatus

o Filtration apparatus

Procedure:

e Leuco-1,4-diaminoanthraquinone Formation: In a pressure vessel, charge 1,4-
dihydroxyanthraquinone, aqueous ammonia, and sodium hydrosulfite.

o Heat the mixture under pressure. The reaction reduces the anthraquinone nucleus and
substitutes the hydroxyl groups with amino groups to form the leuco-diaminoanthraquinone
intermediate.

» Oxidation: The resulting leuco-1,4-diaminoanthraquinone is then oxidized to form 1,4-
diaminoanthraquinone. This can be achieved by:

o Heating the intermediate in a mixture of 1,2-dichlorobenzene and nitrobenzene.
o Alternatively, oxidation can be carried out using chlorine in sulfuric acid.
« Isolation and Purification:

o After the reaction is complete, the crude product is isolated by filtration.
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o The crude 1,4-diaminoanthraquinone is then purified by recrystallization from a suitable
solvent, such as ethanol, to yield dark violet crystals.[2]

Logical Workflow for Synthesis of Disperse Violet 1
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Synthesis of Disperse Violet 1

Reactants

1,4-Dihydroxyanthraquinone Aqueous Ammonia Sodium Hydrosulfite

\ Y /

Pressure Vessel
(Heating under Pressure)

1,2-Dichlorobenzene/Nitrobenzene
Leuco-1,4-diaminoanthraquinone OR
Chlorine in Sulfuric Acid

Crude 1,4-Diaminoanthraquinone

Recrystallization
(e.g., from Ethanol)

Pure Disperse Violet 1
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Ames Test Workflow

Prepare Reagents:
- Disperse Violet 1 solutions
- Bacterial cultures
- S9 mix

l

Mix in Top Agar:
- Bacteria
- Test substance
- S9 mix or Buffer

:

Pour onto Minimal
Glucose Agar Plates

'

Incubate at 37°C
for 48-72 hours

:

Count Revertant Colonies

:

Analyze Data:
Compare to controls

:

Mutagenic or
Non-mutagenic
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Draize Eye Irritation Test

Select Healthy
Albino Rabbits

Pre-Test Eye Examination

/

Apply Test Substance
to One Eye

™~

\
/

Observe at 1, 24, 48, 72 hours

Score Ocular Lesions

(Cornea, Iris, Conjunctiva)

Classify as Irritant
or Non-irritant

Apply Saline to
Control Eye
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Potential Cellular Effects of Disperse Violet 1

Disperse Violet 1

Activates

Microbial Cell ammalian Cell (e.g., Hepatocyte)

Nuclear Receptors

Electron Transport Chain (AhR, CAR, PXR)

Leads to impaired Induces

Cellular Respiration CYP Gene Transcription

Increases synthesis of

Cytochrome P450 Enzymes

Iters

Metabolism of Xenobiotics

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b7737400?utm_src=pdf-body-img
https://www.benchchem.com/product/b7737400?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7737400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

References

e 1. View Attachment [cir-reports.cir-safety.org]

o 2. worlddyevariety.com [worlddyevariety.com]

o 3. CAS 128-95-0: Disperse Violet 1 | CymitQuimica [cymitquimica.com]

e 4. Disperse Violet 1 | C14H10N202 | CID 31420 - PubChem [pubchem.ncbi.nim.nih.gov]

e 5. ec.europa.eu [ec.europa.eu]

« To cite this document: BenchChem. [An In-depth Technical Guide to Disperse Violet 1 (C.1.
61100)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7737400#disperse-violet-1-and-its-relation-to-c-i-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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